Cas no 1233659-29-4 (1-Benzyl-1H-pyrrole-3-carbonitrile)

• Product Name: 1-Benzyl-1H-pyrrole-3-carbonitrile
• CAS No: 1233659-29-4
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 1092746
• PubChem ID: 23074665
• Update Time: 2025-04-20

1-Benzyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrrole-3-carbonitrile
• 1-benzylpyrrole-3-carbonitrile
• AKOS022187439
• SB63808
• Z1255502381
• 1233659-29-4
• CS-0269961

• Inchi： 1S/C12H10N2/c13-8-12-6-7-14(10-12)9-11-4-2-1-3-5-11/h1-7,10H,9H2
• InChI Key： BOTLGXMFARPJHC-UHFFFAOYSA-N
• SMILES： N1(C=CC(C#N)=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 182.084398327g/mol
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles